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Compound of Interest

Compound Name: RED 19

Cat. No.: B1170737 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

"RED 19" is a novel fluorescent dye designed for the robust and covalent functionalization of

polymer matrices. Featuring a bright red emission profile and a highly reactive N-

hydroxysuccinimide (NHS) ester group, RED 19 is an ideal tool for researchers developing

advanced drug delivery systems, tissue engineering scaffolds, and diagnostic platforms. The

NHS ester moiety reacts efficiently with primary amine groups present on polymer backbones,

forming stable amide bonds.[1][2] This covalent attachment strategy offers significant

advantages over physical encapsulation of dyes, preventing dye leakage and ensuring that the

fluorescence signal accurately represents the location and concentration of the polymer matrix.

[3][4] These application notes provide detailed protocols for the conjugation of RED 19 to an

amine-functionalized polymer, fabrication of fluorescently labeled nanoparticles, and

subsequent characterization and in vitro evaluation.
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Property Value

Full Chemical Name

1-(3-(succinimidyloxycarbonyl)propyl)-4-((E)-2-

(4-(diethylamino)phenyl)ethenyl)pyridin-1-ium

iodide

Common Name RED 19

Appearance Dark red solid

Molecular Weight 587.45 g/mol

Excitation Maximum (λex) 558 nm

Emission Maximum (λem) 579 nm

Reactive Group N-Hydroxysuccinimide (NHS) ester

Recommended Polymer Type
Polymers with primary amine (-NH2) functional

groups

Experimental Protocols
Protocol 1: Covalent Conjugation of RED 19 to an
Amine-Functionalized Polymer
This protocol describes the covalent attachment of RED 19 to a polymer backbone containing

primary amine groups (e.g., amine-terminated polyethylene glycol [PEG-NH2] or chitosan). The

reaction relies on the formation of a stable amide bond between the NHS ester of RED 19 and

the amine on the polymer.[1][5]

Materials:

RED 19

Amine-functionalized polymer (e.g., PEG-NH2, MW 5,000 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3
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Dialysis tubing (MWCO appropriate for the polymer size)

Deionized (DI) water

Lyophilizer

Procedure:

Prepare RED 19 Stock Solution: Dissolve RED 19 in anhydrous DMSO to a final

concentration of 10 mg/mL.

Prepare Polymer Solution: Dissolve the amine-functionalized polymer in the reaction buffer

to a concentration of 20 mg/mL.

Initiate Conjugation Reaction: Add the RED 19 stock solution to the polymer solution. A

typical molar ratio of dye to polymer is 5:1 to ensure efficient labeling. The final reaction

volume should be adjusted with the reaction buffer.

Incubation: Gently stir the reaction mixture at room temperature for 4 hours, protected from

light.

Purification:

Transfer the reaction mixture to a dialysis tube.

Dialyze against DI water for 48 hours, with water changes every 6-8 hours, to remove

unconjugated RED 19 and DMSO.

Freeze the purified solution and lyophilize to obtain the RED 19-functionalized polymer as

a dry powder.

Characterization (Optional but Recommended):

Confirm conjugation using UV-Vis spectroscopy by observing the absorbance peak of

RED 19 in the purified polymer.

Determine the degree of labeling (DOL) by measuring the absorbance of the polymer at

280 nm and RED 19 at its maximum absorbance wavelength.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1170737?utm_src=pdf-body
https://www.benchchem.com/product/b1170737?utm_src=pdf-body
https://www.benchchem.com/product/b1170737?utm_src=pdf-body
https://www.benchchem.com/product/b1170737?utm_src=pdf-body
https://www.benchchem.com/product/b1170737?utm_src=pdf-body
https://www.benchchem.com/product/b1170737?utm_src=pdf-body
https://www.benchchem.com/product/b1170737?utm_src=pdf-body
https://www.tocris.com/resources/protocols/janelia-fluor-dyes/conjugation-protocol-amine-reactive-dyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram: RED 19 Conjugation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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